Cas no 2680804-33-3 (benzyl N-(2-methoxyethyl)-N-(6-nitro-4-oxo-3,4-dihydroquinazolin-7-yl)carbamate)

• Product Name: benzyl N-(2-methoxyethyl)-N-(6-nitro-4-oxo-3,4-dihydroquinazolin-7-yl)carbamate
• CAS No: 2680804-33-3
• MF: C₁₉H₁₈N₄O₆
• MW: 398.369424343109
• CID: 5626139
• PubChem ID: 165929759
• Update Time: 2025-06-08

benzyl N-(2-methoxyethyl)-N-(6-nitro-4-oxo-3,4-dihydroquinazolin-7-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303125
• benzyl N-(2-methoxyethyl)-N-(6-nitro-4-oxo-3,4-dihydroquinazolin-7-yl)carbamate
• 2680804-33-3

• Inchi： 1S/C19H18N4O6/c1-28-8-7-22(19(25)29-11-13-5-3-2-4-6-13)16-10-15-14(9-17(16)23(26)27)18(24)21-12-20-15/h2-6,9-10,12H,7-8,11H2,1H3,(H,20,21,24)
• InChI Key： VIIRUSMHOWTREN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CCOC)C1C=C2C(C(NC=N2)=O)=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 398.12263431g/mol
• Monoisotopic Mass: 398.12263431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 126Ų

Additional information on benzyl N-(2-methoxyethyl)-N-(6-nitro-4-oxo-3,4-dihydroquinazolin-7-yl)carbamate

Research Brief on Benzyl N-(2-methoxyethyl)-N-(6-nitro-4-oxo-3,4-dihydroquinazolin-7-yl)carbamate (CAS: 2680804-33-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of quinazoline derivatives as potential therapeutic agents. Among these, benzyl N-(2-methoxyethyl)-N-(6-nitro-4-oxo-3,4-dihydroquinazolin-7-yl)carbamate (CAS: 2680804-33-3) has emerged as a compound of interest due to its unique structural features and promising biological activities. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The compound, with the CAS number 2680804-33-3, belongs to the quinazoline class, which is known for its diverse pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory effects. The presence of a nitro group and a carbamate moiety in the molecular structure of benzyl N-(2-methoxyethyl)-N-(6-nitro-4-oxo-3,4-dihydroquinazolin-7-yl)carbamate suggests potential reactivity and interaction with biological targets, making it a candidate for further investigation.

Recent studies have explored the synthesis of this compound using novel methodologies to improve yield and purity. One approach involves the multi-step functionalization of quinazoline precursors, followed by the introduction of the carbamate group under controlled conditions. The synthetic route has been optimized to minimize side reactions and enhance the scalability of the process, which is crucial for potential industrial applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that benzyl N-(2-methoxyethyl)-N-(6-nitro-4-oxo-3,4-dihydroquinazolin-7-yl)carbamate exhibits inhibitory effects on specific enzymes involved in cell proliferation and inflammation. For instance, the compound has shown moderate activity against tyrosine kinases, which are often overexpressed in cancer cells. These findings suggest its potential as a lead compound for the development of targeted therapies.

Further research is needed to elucidate the precise mechanism of action and to evaluate the compound's efficacy and safety in vivo. Current efforts are focused on structural modifications to enhance its pharmacokinetic properties, such as solubility and metabolic stability. Additionally, computational modeling and docking studies are being employed to predict interactions with biological targets and to guide the design of more potent analogs.

In conclusion, benzyl N-(2-methoxyethyl)-N-(6-nitro-4-oxo-3,4-dihydroquinazolin-7-yl)carbamate (CAS: 2680804-33-3) represents a promising scaffold for drug discovery. Its unique chemical structure and preliminary biological activities warrant further investigation to unlock its full therapeutic potential. Future studies should prioritize in vivo validation and the exploration of its applications in treating diseases such as cancer and inflammatory disorders.